Cas no 2172561-62-3 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid
• CAS No: 2172561-62-3
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5791248
• PubChem ID: 165823408
• Update Time: 2025-06-09

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-1,4-oxazepane-6-carboxylic acid
• EN300-1534249
• 2172561-62-3
• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C25H28N2O7/c28-23(27-10-12-33-14-17(13-27)24(29)30)16-32-11-9-26-25(31)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,26,31)(H,29,30)
• InChI Key： AGLSPXBXVYZYDO-UHFFFAOYSA-N
• SMILES： O1CCN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic Acid (CAS No. 2172561-62-3)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid, identified by the CAS number 2172561-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents. Its unique structural features, which include a fluorene moiety and an oxazepane ring, make it a promising candidate for further exploration in drug discovery.

The molecular structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluorene derivative is particularly noteworthy, as fluorene-based compounds are widely recognized for their stability and ability to interact with biological targets. The methoxycarbonyl group further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding and other non-covalent interactions.

In recent years, there has been growing interest in the development of oxazepane-containing compounds due to their reported bioactivity across various therapeutic areas. Oxazepane rings are known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are crucial for the development of effective drugs. The specific modification of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid with an ethoxyacetyl group adds another layer of complexity, potentially enhancing its binding affinity to target proteins.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly being used to predict the interactions between such compounds and their biological targets. The structural features of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid, particularly the fluorene moiety and the oxazepane ring, make it an attractive candidate for these studies.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Oxazepane derivatives have shown promise in preclinical studies as modulators of neurotransmitter receptors. The specific modifications in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid may enhance its ability to interact with these receptors, potentially leading to the development of new treatments for conditions such as epilepsy and Alzheimer's disease.

The synthesis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-1,4-oxazepane-6-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the preparation of similar compounds.

Evaluation of the pharmacological properties of 4-{2-(2-(N-(tert-butoxycarbonyl)-N-methylamino)ethyl)amino}-3-methylbutanoic acid, a related compound with a similar structural motif, has provided valuable data on its potential therapeutic applications. These studies have shown that such compounds can exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways. The findings from these studies are instrumental in guiding further research on 4-{2-(N-(tert-butoxycarbonyl)-N-methylamino)ethyl}amino}-3-methylbutanoic acid.

The future prospects for 4-{2-(N-(tert-butoxycarbonyl)-N-methylamino)ethyl}amino}-3-methylbutanoic acid are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Advances in drug delivery systems may also enhance the efficacy and safety profile of this compound when used in clinical settings. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 4-{2-(N-(tert-butoxycarbonyl)-N-methylamino)ethyl}amino}-3-methylbutanoic acid, along with related compounds like those derived from oxazepane scaffolds modified with fluorene derivatives, represents a promising area of research in medicinal chemistry. Its unique structural features and reported bioactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases.